4-[(1,1-Dioxo-1$l^{6}-thiolan-3-yl)sulfonyl]benzoyl chloride
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Description
4-[(1,1-Dioxo-1$l^{6}-thiolan-3-yl)sulfonyl]benzoyl chloride is a useful research compound. Its molecular formula is C11H11ClO5S2 and its molecular weight is 322.77. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
The compound's role as a sulfonating agent and in the facilitation of amine synthesis is highlighted by its use in creating sulfonated amine derivatives with significant yield. For instance, Sakamoto et al. (2006) employed a similar sulfonating agent, 2-(1,3-Dioxan-2-yl)ethylsulfonyl (Dios) chloride, for the sulfonation of primary and secondary amines, showcasing the compound's stability under various conditions and its utility in creating activated amines through sulfonation processes Sakamoto et al., 2006.
Environmental Friendly Synthesis Approaches
The environmentally benign synthesis of sulfonyl chlorides and bromides from thiols, as discussed by Jereb and Hribernik (2017), underscores the compound's relevance in green chemistry. Their work demonstrates an efficient, metal-free synthesis method, emphasizing the compound's role in reducing solvent use and simplifying purification processes Jereb & Hribernik, 2017.
Analytical Applications
In analytical chemistry, the compound finds use in the derivatization and analysis of thiols and disulfides, as shown by Toyo’oka et al. (1988). This application is critical for the determination of thiols and disulfides in biological samples, offering a method for the simultaneous quantification of these species Toyo’oka et al., 1988.
Molecular Interaction Studies
The interaction of 4-[(1,1-Dioxo-1$l^{6}-thiolan-3-yl)sulfonyl]benzoyl chloride with other molecular entities is crucial for the development of new compounds and materials. For example, the study on the tuning of aggregation-enhanced emission from 1,8-naphthalimide derivatives by Srivastava et al. (2016) showcases the compound's potential in the synthesis of materials with novel photophysical properties Srivastava et al., 2016.
Properties
IUPAC Name |
4-(1,1-dioxothiolan-3-yl)sulfonylbenzoyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO5S2/c12-11(13)8-1-3-9(4-2-8)19(16,17)10-5-6-18(14,15)7-10/h1-4,10H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPWKNMNTWRZCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1S(=O)(=O)C2=CC=C(C=C2)C(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.